Cas no 2034317-20-7 ((3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone)

• Product Name: (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
• CAS No: 2034317-20-7
• MF: C₁₇H₂₃N₅O₂
• MW: 329.396823167801
• CID: 5843589
• PubChem ID: 121017592
• Update Time: 2025-05-21

(3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2034317-20-7
• AKOS026690540
• 4,6-dimethyl-2-{[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• F6478-0939
• (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
• [3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone

• Inchi： 1S/C17H23N5O2/c1-10-8-11(2)19-17(18-10)24-14-6-7-22(9-14)16(23)15-12(3)20-21(5)13(15)4/h8,14H,6-7,9H2,1-5H3
• InChI Key： IJAVDBWUYWRNQZ-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(C2C(C)=NN(C)C=2C)=O)CC1

Computed Properties

• Exact Mass: 329.18517499g/mol
• Monoisotopic Mass: 329.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.1Ų

Additional information on (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone

Introduction to (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone

The compound (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone with CAS No. 2034317-20-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which incorporates a pyrrolidine ring, a pyrimidine moiety, and a pyrazole group, all interconnected through a methanone functional group. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways and its potential as an inhibitor of specific enzymes or receptors. For instance, investigations into its interaction with kinase enzymes have revealed promising results, suggesting its role in the treatment of various diseases, including cancer and inflammatory disorders. The pyrimidine and pyrazole moieties are particularly significant due to their known bioactivity and ability to form hydrogen bonds with target proteins.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent attachment of the pyrimidine and pyrazole groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process. These methods not only enhance efficiency but also reduce the environmental impact of the production process.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties, making it a suitable candidate for oral administration. Preclinical studies have demonstrated moderate bioavailability and acceptable metabolic stability, which are critical factors for drug development. Additionally, its low toxicity profile in animal models suggests a favorable safety margin, further supporting its potential as a therapeutic agent.

One of the most exciting aspects of this compound is its versatility in biological systems. Its ability to interact with multiple targets simultaneously makes it a promising candidate for multitarget drug design. For example, it has shown potential as both an anti-inflammatory agent and an anticancer drug by targeting different pathways involved in these conditions. This dual functionality underscores its value in modern drug discovery efforts.

Recent advancements in computational chemistry have also played a pivotal role in understanding the molecular mechanisms of this compound. Molecular docking studies have provided insights into its binding modes with various protein targets, while quantitative structure-activity relationship (QSAR) analyses have helped identify key structural features responsible for its bioactivity. These computational tools have significantly accelerated the drug discovery process by enabling researchers to predict outcomes before conducting expensive experimental studies.

In conclusion, (3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone represents a cutting-edge molecule with immense potential in the pharmaceutical industry. Its unique structure, combined with recent research findings, positions it as a valuable asset in the development of innovative therapeutic solutions. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicinal chemistry and personalized medicine.